Cas no 2137675-43-3 (7-(oxan-4-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(oxan-4-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2137675-43-3
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6206421
• PubChem ID: 165477700
• Update Time: 2025-07-09

7-(oxan-4-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(oxan-4-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2137675-43-3
• EN300-1075553
• 7-(oxan-4-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine

• Inchi： 1S/C12H17NOS/c1-5-13-11(9-2-6-14-7-3-9)12-10(1)4-8-15-12/h4,8-9,11,13H,1-3,5-7H2
• InChI Key： VLKGPGPSMCSLAW-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C1CCOCC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-(oxan-4-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

Comprehensive Overview of 7-(oxan-4-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137675-43-3)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 7-(oxan-4-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137675-43-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thienopyridine core and oxan-4-yl substituent, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's thieno[2,3-c]pyridine scaffold is a key feature that aligns with current trends in small molecule therapeutics. This scaffold is known for its ability to interact with various biological targets, making it a valuable building block in the design of kinase inhibitors and GPCR modulators. With the growing demand for precision medicine, 7-(oxan-4-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine is being explored for its potential role in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 7-(oxan-4-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations, to achieve the desired thienopyridine framework. Advanced techniques like microwave-assisted synthesis and flow chemistry are also being employed to optimize yield and purity, addressing the industry's need for scalable and cost-effective production methods.

Another hot topic related to CAS No. 2137675-43-3 is its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Researchers are leveraging in silico modeling and high-throughput screening to predict its pharmacokinetic properties, which are critical for determining its suitability as a drug candidate. The compound's lipophilicity and hydrogen bonding capacity are key factors under investigation, as they influence its ability to cross biological barriers and reach target tissues.

In the realm of intellectual property, 7-(oxan-4-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has garnered attention due to its inclusion in several patent applications. These patents often highlight its utility in combination therapies and drug delivery systems, reflecting the broader trend of personalized treatment approaches. As the pharmaceutical industry shifts toward targeted therapies, this compound's modular structure offers a promising platform for further innovation.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 2137675-43-3. With increasing emphasis on green chemistry, efforts are underway to develop sustainable synthesis protocols that minimize waste and energy consumption. Additionally, the compound's ecotoxicological impact is being assessed to ensure compliance with global safety standards, a topic frequently queried in regulatory databases and scientific forums.

In summary, 7-(oxan-4-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine represents a compelling case study in modern drug development. Its structural complexity, coupled with its potential therapeutic applications, positions it at the forefront of medicinal chemistry research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing biopharmaceutical innovation.